Cas no 828254-17-7 ((R,S)-2-Isobutyl-3-(boc-amino)propanoic acid)

(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid is a chiral, protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. The presence of the tert-butoxycarbonyl (Boc) group ensures selective protection of the amine functionality, enabling controlled deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of complex peptides and peptidomimetics due to its structural versatility and compatibility with solid-phase peptide synthesis (SPPS) techniques. Its isobutyl side chain contributes to hydrophobic interactions in peptide design, while the Boc group enhances solubility in organic solvents. The racemic form allows for flexibility in stereochemical applications, making it a useful intermediate in pharmaceutical research and asymmetric synthesis.
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid structure
828254-17-7 structure
Product Name:(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid
CAS No:828254-17-7
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD11973912
CID:682126
PubChem ID:12112523
Update Time:2025-10-31

(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-
    • (R,S)-2-Isobutyl-3-(boc-aMino)propanoic acid
    • 2-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-4-methylpentanoic acid (ACI)
    • 2-([[(tert-Butoxy)carbonyl]amino]methyl)-4-methylpentanoic acid
    • 2-[(Boc-amino)methyl]-4-methyl-pentanoic acid
    • 2-Isobutyl-3-(Boc-amino)propionic acid
    • 828254-17-7
    • (R,S)-2-Isobutyl-3-(boc-amino)propanoicacid
    • (2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylpentanoic acid
    • MFCD07372886
    • Z1332918989
    • 2-isobutyl-3-(Boc-amino)propanoic acid
    • 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylpentanoic acid
    • AB35736
    • AKOS017512484
    • 4-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
    • (S)-2-(TERT-BUTOXYCARBONYLAMINO-METHYL)-4-METHYL-PENTANOIC ACID
    • DS-022029
    • (S)-N-Boc-2-(aminomethyl)-4-methylpentanoic Acid
    • MFCD11973912
    • 2-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}-4-METHYLPENTANOIC ACID
    • SCHEMBL16798225
    • AS-17238
    • SY030850
    • 2-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)-4-METHYLPENTANOIC ACID
    • D97601
    • AB35739
    • CS-0154069
    • WWKOREWJYZNXDX-UHFFFAOYSA-N
    • EN300-104283
    • N-Boc-3-amino-2-isobutyl-propionic acid
    • (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid
    • MDL: MFCD11973912
    • Inchi: 1S/C12H23NO4/c1-8(2)6-9(10(14)15)7-13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)
    • InChI Key: WWKOREWJYZNXDX-UHFFFAOYSA-N
    • SMILES: O=C(NCC(CC(C)C)C(O)=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 245.16270821g/mol
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.6Ų

(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Security Information

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(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethoxymethane ;  reflux
1.2 15 min, rt
1.3 1.5 h, rt
1.4 Reagents: Ammonium chloride Solvents: Water ;  rt
1.5 Reagents: Trifluoroacetic acid Solvents: Ethylamine ;  rt
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ,  Tetrahydrofuran ;  rt
2.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  1 - 3 h, rt
2.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  5 h, rt
2.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Efficient Synthesis of β2-Amino Acid by Homologation of α-Amino Acids Involving the Reformatsky Reaction and Mannich-Type Iminium Electrophile
Moumne, Roba; et al, Journal of Organic Chemistry, 2006, 71(8), 3332-3334

Production Method 2

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ;  1 h, reflux
2.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethoxymethane ;  reflux
2.2 15 min, rt
2.3 1.5 h, rt
2.4 Reagents: Ammonium chloride Solvents: Water ;  rt
2.5 Reagents: Trifluoroacetic acid Solvents: Ethylamine ;  rt
3.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ,  Tetrahydrofuran ;  rt
3.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  1 - 3 h, rt
3.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  5 h, rt
3.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Efficient Synthesis of β2-Amino Acid by Homologation of α-Amino Acids Involving the Reformatsky Reaction and Mannich-Type Iminium Electrophile
Moumne, Roba; et al, Journal of Organic Chemistry, 2006, 71(8), 3332-3334

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sodium bromide ,  Sulfuric acid Solvents: Water ;  1 h, 0 °C; 0 °C → rt; 6 h, rt
2.1 Catalysts: Sulfuric acid Solvents: Methanol ;  1 h, reflux
3.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethoxymethane ;  reflux
3.2 15 min, rt
3.3 1.5 h, rt
3.4 Reagents: Ammonium chloride Solvents: Water ;  rt
3.5 Reagents: Trifluoroacetic acid Solvents: Ethylamine ;  rt
4.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ,  Tetrahydrofuran ;  rt
4.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  1 - 3 h, rt
4.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  5 h, rt
4.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Efficient Synthesis of β2-Amino Acid by Homologation of α-Amino Acids Involving the Reformatsky Reaction and Mannich-Type Iminium Electrophile
Moumne, Roba; et al, Journal of Organic Chemistry, 2006, 71(8), 3332-3334

Production Method 4

Reaction Conditions
1.1 Catalysts: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  40 min, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Beta amino acid-modified and fluorescently labeled kisspeptin analogues with potent KISS1R activity
Camerino, M. A.; et al, Journal of Peptide Science, 2016, 22(6), 406-414

Production Method 5

Reaction Conditions
1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ,  Tetrahydrofuran ;  rt
1.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  1 - 3 h, rt
1.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  5 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Efficient Synthesis of β2-Amino Acid by Homologation of α-Amino Acids Involving the Reformatsky Reaction and Mannich-Type Iminium Electrophile
Moumne, Roba; et al, Journal of Organic Chemistry, 2006, 71(8), 3332-3334

Production Method 6

Reaction Conditions
1.1 Reagents: Cobalt chloride (CoCl2) ,  Sodium borohydride Solvents: Methanol ;  rt → 0 °C; 2 h, 0 °C; 0 °C → rt; 16 - 24 h, rt
1.2 Reagents: Diethylenetriamine ;  30 min, rt
2.1 Catalysts: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  40 min, 100 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Beta amino acid-modified and fluorescently labeled kisspeptin analogues with potent KISS1R activity
Camerino, M. A.; et al, Journal of Peptide Science, 2016, 22(6), 406-414

Production Method 7

Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Methanol ;  16 h, reflux
2.1 Reagents: Cobalt chloride (CoCl2) ,  Sodium borohydride Solvents: Methanol ;  rt → 0 °C; 2 h, 0 °C; 0 °C → rt; 16 - 24 h, rt
2.2 Reagents: Diethylenetriamine ;  30 min, rt
3.1 Catalysts: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  40 min, 100 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Beta amino acid-modified and fluorescently labeled kisspeptin analogues with potent KISS1R activity
Camerino, M. A.; et al, Journal of Peptide Science, 2016, 22(6), 406-414

(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Raw materials

(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Preparation Products

Additional information on (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid

(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid (CAS No. 828254-17-7): A Comprehensive Overview

(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid (CAS No. 828254-17-7) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This chiral amino acid derivative is characterized by its unique structural features, which include an isobutyl group and a tert-butyloxycarbonyl (Boc) protecting group on the amino functionality. The compound's chiral nature and functional groups make it an important intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The Boc protecting group in (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid plays a crucial role in controlling the reactivity of the amino group during synthetic transformations. This protecting group can be readily removed under acidic conditions, allowing for the subsequent introduction of other functional groups or coupling reactions. The presence of the isobutyl group imparts specific steric and electronic properties to the molecule, which can influence its biological activity and interactions with target proteins or receptors.

Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the preparation of (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid. These methods often involve asymmetric synthesis techniques, such as catalytic asymmetric hydrogenation or enantioselective organocatalysis, to achieve high enantiomeric purity. The ability to produce this compound with high stereoselectivity is essential for its use in pharmaceutical research, where enantiomeric purity can significantly impact the efficacy and safety of drug candidates.

In the context of medicinal chemistry, (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid has been explored as a building block for the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties, such as enhanced stability, bioavailability, and reduced immunogenicity. The isobutyl group in this compound can contribute to these properties by influencing conformational flexibility and hydrophobic interactions.

One notable application of (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid is in the development of inhibitors targeting specific enzymes or signaling pathways. For example, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling and disease progression. These inhibitors have potential therapeutic applications in treating various diseases, including cancer and inflammatory disorders.

The biological activity of (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid derivatives has also been investigated in preclinical studies. In vitro assays have demonstrated that these compounds can effectively modulate protein-protein interactions and alter cellular processes associated with disease states. Additionally, in vivo studies using animal models have provided insights into the pharmacokinetic and pharmacodynamic properties of these compounds, highlighting their potential for further development as drug candidates.

From a safety perspective, (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid is generally considered to be stable under standard laboratory conditions. However, proper handling and storage practices should be followed to ensure its integrity and prevent degradation. The compound should be stored at low temperatures (e.g., 4°C) and protected from moisture and light to maintain its stability.

In conclusion, (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid (CAS No. 828254-17-7) is a valuable compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and synthetic versatility make it an important intermediate in the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, underscoring its significance in modern pharmaceutical science.

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